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4-Hydroxy Darunavir 4-Hydroxy Darunavir
Brand Name: Vulcanchem
CAS No.: 313682-97-2
VCID: VC0117285
InChI: InChI=1S/C27H37N3O8S/c1-17(2)14-30(39(34,35)21-9-5-19(28)6-10-21)15-24(32)23(13-18-3-7-20(31)8-4-18)29-27(33)38-25-16-37-26-22(25)11-12-36-26/h3-10,17,22-26,31-32H,11-16,28H2,1-2H3,(H,29,33)/t22-,23-,24+,25-,26+/m0/s1
SMILES: CC(C)CN(CC(C(CC1=CC=C(C=C1)O)NC(=O)OC2COC3C2CCO3)O)S(=O)(=O)C4=CC=C(C=C4)N
Molecular Formula: C27H37N3O8S
Molecular Weight: 563.7 g/mol

4-Hydroxy Darunavir

CAS No.: 313682-97-2

Reference Standards

VCID: VC0117285

Molecular Formula: C27H37N3O8S

Molecular Weight: 563.7 g/mol

4-Hydroxy Darunavir - 313682-97-2

CAS No. 313682-97-2
Product Name 4-Hydroxy Darunavir
Molecular Formula C27H37N3O8S
Molecular Weight 563.7 g/mol
IUPAC Name [(3aS,4R,6aR)-2,3,3a,4,5,6a-hexahydrofuro[2,3-b]furan-4-yl] N-[(2S,3R)-4-[(4-aminophenyl)sulfonyl-(2-methylpropyl)amino]-3-hydroxy-1-(4-hydroxyphenyl)butan-2-yl]carbamate
Standard InChI InChI=1S/C27H37N3O8S/c1-17(2)14-30(39(34,35)21-9-5-19(28)6-10-21)15-24(32)23(13-18-3-7-20(31)8-4-18)29-27(33)38-25-16-37-26-22(25)11-12-36-26/h3-10,17,22-26,31-32H,11-16,28H2,1-2H3,(H,29,33)/t22-,23-,24+,25-,26+/m0/s1
Standard InChIKey SNQVQNQWAPHMDK-HEXNFIEUSA-N
Isomeric SMILES CC(C)CN(C[C@H]([C@H](CC1=CC=C(C=C1)O)NC(=O)O[C@H]2CO[C@@H]3[C@H]2CCO3)O)S(=O)(=O)C4=CC=C(C=C4)N
SMILES CC(C)CN(CC(C(CC1=CC=C(C=C1)O)NC(=O)OC2COC3C2CCO3)O)S(=O)(=O)C4=CC=C(C=C4)N
Canonical SMILES CC(C)CN(CC(C(CC1=CC=C(C=C1)O)NC(=O)OC2COC3C2CCO3)O)S(=O)(=O)C4=CC=C(C=C4)N
Synonyms N-[(1S,2R)-3-[[(4-aminophenyl)sulfonyl](2-methylpropyl)amino]-2-hydroxy-1-[(4-hydroxyphenyl)methyl]propyl]-Carbamic Acid (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-yl Ester;
PubChem Compound 16729878
Last Modified Nov 11 2021
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